Cas no 212556-43-9 (1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate)

1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate is a fluorinated alkyl sulfonate ester with significant utility in organic synthesis. Its key advantages include high reactivity as a triflate ester, making it an effective alkylating or triflylating agent in nucleophilic substitution reactions. The presence of trifluoromethyl groups enhances its stability and electrophilicity, facilitating efficient transformations under mild conditions. This compound is particularly valuable in the preparation of fluorinated intermediates, contributing to the development of pharmaceuticals, agrochemicals, and advanced materials. Its well-defined structure and consistent performance ensure reproducibility in synthetic applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.
1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate structure
212556-43-9 structure
Product Name:1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate
CAS No:212556-43-9
MF:C4H4F6O3S
MW:246.12818145752
CID:2466046
PubChem ID:57445280
Update Time:2025-05-27

1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • Trifluoromethanesulfonic acid 2,2,2-trifluoro-1-methylethyl ester
    • 1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate
    • CCCKOEYCRHBDDH-UHFFFAOYSA-N
    • BCP20961
    • NE25786
    • 2,2,2-Trifluoro-1-methylethyl trifluoromethanesulfonate
    • trifluoro-methanesulfonic acid 2,2,2-trifluoro-1-methyl-ethyl ester
    • Trifluoromethanesulfonic acid 1-methyl-2,2,2-trifluoroethyl ester
    • rac-trifluoro-methanesulfonic acid 2,2,2-trifluoro-1-methyl-ethyl ester
    • 1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate
    • Inchi: 1S/C4H4F6O3S/c1-2(3(5,6)7)13-14(11,12)4(8,9)10/h2H,1H3
    • InChI Key: CCCKOEYCRHBDDH-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC(C)C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Density: 1.586±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 122.8±40.0 ºC (760 Torr),
  • Flash Point: 28.1±27.3 ºC,
  • Solubility: Very slightly soluble (0.12 g/l) (25 º C),

1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM328377-1g
1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate
212556-43-9 95%
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate
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eNovation Chemicals LLC
Y1248704-25g
1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate
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$1920 2024-06-06
Chemenu
CM328377-1g
1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate
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TRC
B594210-10mg
1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate
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$ 70.00 2022-06-07
TRC
B594210-50mg
1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate
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$ 230.00 2022-06-07
TRC
B594210-100mg
1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate
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$ 340.00 2022-06-07
Enamine
EN300-105858-0.05g
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Enamine
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